Cas no 83318-98-3 (Pyridinium, 2-(methylthio)-4,6-diphenyl-1-(2-propenyl)-, iodide)

Pyridinium, 2-(methylthio)-4,6-diphenyl-1-(2-propenyl)-, iodide Properties

Names and Identifiers

• Pyridinium, 2-(methylthio)-4,6-diphenyl-1-(2-propenyl)-, iodide
• 2-methylsulfanyl-4,6-diphenyl-1-prop-2-enylpyridin-1-ium,iodide
• 2-(Methylsulfanyl)-4,6-diphenyl-1-(prop-2-en-1-yl)pyridin-1-ium iodide
• 83318-98-3
• DTXSID80513901

• InChIKey： WEXGBWNPFVKUIQ-UHFFFAOYSA-M
• Inchi： InChI=1S/C21H20NS.HI/c1-3-14-22-20(18-12-8-5-9-13-18)15-19(16-21(22)23-2)17-10-6-4-7-11-17;/h3-13,15-16H,1,14H2,2H3;1H/q+1;/p-1
• SMILES： CSC1=CC(=CC(=[N+]1CC=C)C2=CC=CC=C2)C3=CC=CC=C3.[I-]

Computed Properties

• Exact Mass: 445.03612g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 445.03612g/mol
• Heavy Atom Count: 24
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 29.2Ų